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Compound of Interest

Compound Name: Metamfepramone

Cat. No.: B092691

Introduction

Metamfepramone, also known as dimethylcathinone, is a stimulant compound classified as a
Schedule | controlled substance in the United States.[1][2] Due to its high potential for abuse
and the absence of accepted medical use, the handling and disposal of Metamfepramone are
strictly regulated. This document provides essential safety and logistical information for the
proper disposal of Metamfepramone in a laboratory setting, adhering to the guidelines set
forth by the Drug Enforcement Administration (DEA). The primary principle for the disposal of
controlled substances is to render them "non-retrievable,” meaning they cannot be readily
transformed back into a physical or chemical state that would allow for abuse.[3][4][5][6]

Regulatory Framework

The disposal of Metamfepramone falls under the purview of the DEA's regulations for
Schedule | controlled substances.[1][2][7] Key aspects of these regulations include:

e Non-Retrievable Standard: The ultimate goal of disposal is to permanently alter the
substance's physical or chemical condition, making it unusable.[3][4][5][6]

o Approved Disposal Methods: While the DEA does not endorse specific technologies,
incineration by a licensed facility and the use of a DEA-registered reverse distributor are the
most common and accepted methods.[1][8][9]
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» Documentation: All disposal activities must be meticulously documented on a DEA Form 41,
which requires signatures from two authorized employees who witness the entire destruction
process.[7][9]

Disposal Options for Laboratories

Laboratories have two primary DEA-compliant options for the disposal of Metamfepramone:

o Reverse Distributor: This is the most straightforward and recommended method. A DEA-
registered reverse distributor handles the collection, documentation, and final destruction of
the controlled substance, typically through incineration.[1][8][9]

o On-Site Destruction: While less common for laboratories due to stringent requirements, on-
site destruction may be permissible if the chosen method meets the "non-retrievable”
standard and is compliant with all federal, state, and local regulations.[4][7] This guide
provides a suggested protocol for on-site chemical degradation for research consideration.

Quantitative Data Summary

The following table summarizes key quantitative data relevant to Metamfepramone.

Parameter Value Reference
Molecular Formula C11H1sNO [2][10][11]
Molecular Weight 177.24 g/mol [2][10][11]
CAS Number 15351-09-4 [2][10][11]
Schedule (US) Schedule | [1][2]

Experimental Protocol: Chemical Degradation of
Metamfepramone

Disclaimer: This protocol is a scientifically informed suggestion based on the known chemistry
of cathinones and general principles of chemical degradation. It has not been validated
specifically for Metamfepramone and must be thoroughly tested and validated by qualified
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personnel in a controlled laboratory setting before implementation. All procedures must be
carried out in compliance with institutional safety protocols and DEA regulations.

Objective: To render Metamfepramone non-retrievable through chemical degradation. The 3-
keto group in cathinones is a potential target for chemical reaction.

Methodology:
e Preparation:

o Don appropriate Personal Protective Equipment (PPE), including a lab coat, safety
goggles, and chemical-resistant gloves.

o Perform all operations within a certified chemical fume hood.
o Assemble all necessary equipment and reagents.
e Reaction Setup:

o In a suitable reaction vessel (e.g., a round-bottom flask), dissolve the Metamfepramone
in an appropriate solvent.

o Slowly add the degrading reagent to the Metamfepramone solution while stirring.
o Monitor the reaction for any signs of exothermic activity or gas evolution.
o Reaction Monitoring and Confirmation:

o The progress of the degradation should be monitored using an appropriate analytical
technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC), to confirm the disappearance of the starting material.

o Once the reaction is complete, the resulting mixture should be analyzed to ensure that no
Metamfepramone remains.

o Waste Disposal:
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o The final reaction mixture must be disposed of as hazardous waste in accordance with
institutional and local regulations.

o Complete all required documentation, including the DEA Form 41, with two witnesses.

Visualizing the Disposal Workflow

The following diagrams illustrate the decision-making process and the procedural flow for the
proper disposal of Metamfepramone.
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Caption: Decision workflow for Metamfepramone disposal.
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Caption: Procedural steps for on-site chemical degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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